Cas no 4933-19-1 (5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione)

• Product Name: 5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione
• CAS No: 4933-19-1
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• MDL: MFCD01686950
• CID: 932340
• PubChem ID: 134582
• Update Time: 2025-04-19

5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
• 2,3-Pyrazine dicarboxamide
• PYRAZINE-2,3-DICARBOXYLICACIDIMIDE
• 2,3-Pyrazindicarboximid
• 3,6-Diazaphthalimid
• Pyrazin-dicarbonsaeure-imid
• pyrazine-2,3-dicarboximide
• 5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione
• DTXSID90197771
• Pyrazine-2,3-dicarboxylic acid imide
• 4-26-00-00577 (Beilstein Handbook Reference)
• 2,3-Pyrazinedicarboximide
• 3,6-Diazaphthalimid [German]
• UGAIORBQCJKREN-UHFFFAOYSA-N
• BRN 0005638
• 2,3-Pyrazinedicarboximide (8CI)
• 4933-19-1
• pyrrolo[3,4-b]pyrazine-5,7-dione
• EN300-247429
• SCHEMBL3500581
• AKOS006279285
• MFCD01686950
• CS-0452939
• Z1198157712
• 5H-Pyrrolo(3,4-b)pyrazine, 5,7(6H)-dioxo-

• MDL： MFCD01686950
• Inchi： 1S/C6H3N3O2/c10-5-3-4(6(11)9-5)8-2-1-7-3/h1-2H,(H,9,10,11)
• InChI Key： UGAIORBQCJKREN-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1)=O)=NC=CN=2

Computed Properties

• Exact Mass: 149.02300
• Monoisotopic Mass: 149.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.5096 (rough estimate)
• Boiling Point: 270.15°C (rough estimate)
• Refractive Index: 1.6600 (estimate)
• PSA: 71.95000
• LogP: -0.31100